3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine

• IUPAC Name: 3-tert-butylsulfonyl-6-(4-phenylpiperazin-1-yl)pyridazine
• InChI: InChI=1S/C18H24N4O2S/c1-18(2,3)25(23,24)17-10-9-16(19-20-17)22-13-11-21(12-14-22)15-7-5-4-6-8-15/h4-10H,11-14H2,1-3H3
• InChI Key: UVHPDCUHZPKNNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C1=NN=C(C=C1)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine, also known as MPP-Pyr or MPP, is a novel synthetic molecule that has been receiving considerable attention from the scientific community due to its potential applications in the fields of biochemistry and physiology. MPP-Pyr has an unusual molecular structure, consisting of a cyclic pyridine ring, a 2-methylpropane-2-sulfonyl moiety, and a 4-phenylpiperazin-1-yl group. This unique structure gives MPP-Pyr a wide range of biological activities, making it an attractive target for scientific research.

Mechanism of Action

The mechanism of action of 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine is not yet fully understood. However, it is believed to exert its biological activity by binding to specific proteins in the cell. It has been shown to bind to a variety of proteins, including proteins involved in the regulation of cell growth, cell differentiation, and signal transduction. In addition, 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, suggesting that it may have potential applications in the treatment of drug-resistant diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine have been the subject of numerous studies. In vitro studies have shown that 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine has anti-inflammatory and anti-cancer activities, as well as the ability to inhibit enzymes involved in the metabolism of drugs. In addition, 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine has been shown to inhibit the activity of enzymes involved in the metabolism of cholesterol, suggesting that it may have potential applications in the treatment of cardiovascular diseases. In vivo studies have shown that 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine has the ability to reduce inflammation, reduce tumor growth, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine in laboratory experiments include its relatively low cost and its ability to be synthesized in a variety of forms. In addition, its unique molecular structure gives 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine a wide range of biological activities, making it an attractive target for research. The main limitation of using 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine in laboratory experiments is that its mechanism of action is not yet fully understood.

Future Directions

For research include the development of new synthesis methods for 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine, the investigation of its mechanism of action, and the exploration of its potential applications in the treatment of cancer, neurological disorders, and cardiovascular diseases. In addition, further research is needed to determine the safety and efficacy of 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine in humans.

Synthesis Methods

The synthesis of 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine is a multi-step process that involves the reaction of a variety of reagents. The first step involves the reaction of a 2-methylpropane-2-sulfonyl chloride with a 4-phenylpiperazin-1-yl chloride to form a cyclic pyridine ring. This is followed by the addition of an aqueous solution of sodium hydroxide to the reaction mixture, which results in the formation of a cyclic pyridine-2-sulfonamide. The final step of the synthesis involves the reaction of the cyclic pyridine-2-sulfonamide with a 4-phenylpiperazin-1-yl chloride to form the desired product, 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine.

Scientific Research Applications

3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine has been the subject of numerous scientific studies due to its potential applications in biochemistry and physiology. Its unique molecular structure gives 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine a wide range of biological activities, making it an attractive target for research. It has been studied for its potential use in the treatment of cancer, as an anti-inflammatory agent, and as an inhibitor of enzymes involved in the metabolism of drugs. In addition, 3-(2-methylpropane-2-sulfonyl)-6-(4-phenylpiperazin-1-yl)pyridazine has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.